Isothiazolo[5,4-b]pyridin-3-amine

• IUPAC Name: [1,2]thiazolo[5,4-b]pyridin-3-amine
• InChI: InChI=1S/C6H5N3S/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H2,7,9)
• InChI Key: NVOYVQKFZVOHPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SN=C2N
• Molecular Formula: C6H5N3S
• DSSTOX Substance ID: DTXSID80513865
• Molecular Weight: 151.19 g/mol
• CAS No.: 56891-64-6

Description

Isothiazolo[5,4-b]pyridin-3-amine is a chemical compound with the molecular formula C6H5N3S. It is used for research and development purposes.

Synthesis Analysis

A series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues have been designed and synthesized. These thiazolo[5,4-b]pyridines were efficiently prepared in seven steps from commercially available substances in moderate to good yields.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a nitrogen-bearing heterocycle pyridine. The InChI code for this compound is 1S/C6H5N3S/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H, (H2,7,9).

Physical And Chemical Properties Analysis

This compound is a solid substance that should be stored under inert gas (nitrogen or Argon) at 2–8 °C. It has a molecular weight of 151.19.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Isothiazolo[5,4-b]pyridin-3-amine and its derivatives have been extensively explored in the realm of heterocyclic chemistry, especially in the synthesis of novel compounds. These compounds have shown a wide range of biological activities, making them of significant interest. A method for synthesizing new heterocyclic systems based on isothiazolo[5,4-b]pyridin derivatives has been developed, showcasing their potential in creating anticonvulsant properties and indicating their versatility in chemical synthesis (Paronikyan et al., 2002). Furthermore, these compounds have been utilized in creating a novel type of AIE material for the selective detection of cysteine and glutathione, highlighting their application in biochemical sensor development (Tan et al., 2015).

Antiviral and Antimicrobial Applications

This compound derivatives have shown promise as inhibitors of cyclin G associated kinase (GAK), with potential applications in antiviral therapy. Despite showing modest antiviral activity against hepatitis C virus, these compounds display potent affinity for GAK, demonstrating the therapeutic potential of this compound derivatives in viral infections (Li et al., 2015). Additionally, a series of isothiazolo[5,4-b]pyridine-3(2H)-thiones and their derivatives have been synthesized and evaluated for antimicrobial activity, showing significant fungitoxicity and activity against Gram-positive bacteria, further underscoring the antimicrobial potential of these compounds (Pregnolato et al., 2000).

Safety and Hazards

The safety data sheet for Isothiazolo[5,4-b]pyridin-3-amine advises against dust formation and breathing in mist, gas, or vapours. It also recommends avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

Isothiazolo[5,4-b]pyridin-3-amine primarily targets the Phosphoinositide 3-Kinase (PI3K) . PI3K plays a crucial role in cellular processes such as cell growth, survival, proliferation, and differentiation .

Mode of Action

The compound interacts with its target, PI3K, by inhibiting its enzymatic activity .

Biochemical Pathways

The inhibition of PI3K by this compound affects the PI3K signaling pathway . This pathway is involved in many cellular processes, including cell growth and survival. By inhibiting PI3K, the compound can potentially disrupt these processes .

Pharmacokinetics

The compound is known to be a solid at room temperature , which could influence its bioavailability.

Result of Action

The inhibition of PI3K by this compound can lead to a decrease in cell growth and survival . This makes the compound a potential candidate for tumor-targeted therapy .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2–8 °C to maintain its stability